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Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309

For researchers, scientists, and drug development professionals, understanding the precise
operational temperature range of components within a bioprocessing workflow is critical to
ensuring process integrity, stability, and final product quality. C-Flex® thermoplastic elastomer
(TPE) tubing, a widely utilized material in the biopharmaceutical industry, offers a broad
operational temperature range. This guide provides an in-depth analysis of the thermal
properties of various C-Flex® formulations, details the standardized experimental protocols
used to determine these characteristics, and presents this information in a clear, accessible
format.

C-Flex® tubing is designed to maintain its physical and mechanical properties across a wide
spectrum of temperatures, from sub-zero to autoclaving conditions. This resilience is crucial for
applications ranging from cryogenic storage to steam-in-place (SIP) sterilization. The specific
temperature range can vary between different C-Flex® formulations, which are engineered for
distinct applications, such as peristaltic pumping, high-pressure transfers, and general fluid
handling.

Quantitative Thermal and Physical Properties of C-
Flex® Formulations

The following table summarizes the key temperature-related and physical properties of
common C-Flex® tubing formulations. These values are derived from manufacturer
specifications and standardized testing.
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Test C-Flex®
es
Property C-Flex® 072 C-Flex® 082 C-Flex® 374 Braided
Method
(082)
] -55°C to -55°C to
Operating -55°C to -45°C to
Manufacturer 135°C (-67°F 135°C (-67°F
Temperature 135°C (-67°F 135°C (-50°F
Data to 275°F)[1] to 275°F)[1]
Range to 275°F)[1] to 275°F)[5]
[21[3] [4]
Brittleness o
ASTM D746 -67°C[6] -60°C[6] -68°C[6] Not Specified
Temperature
Durometer
Hardness ASTM D2240  60[1] 60[1] 60[1][4] Not Specified
(Shore A)
Tensile "
] ASTM D412 1196[1] 1106[1] 1190[1] Not Specified
Strength (psi)
Elongation at . .
ASTM D412 Not Specified  874%][1] 915%[1][4] Not Specified
Break (%)
) 43 (Pre- 53 (Pre- 25 (Pre-
Compression
Gamma) / 46 Gamma) / 55 Gamma) / 23 .
Set @ 70°C ASTM D395 Not Specified
%) (Post- (Post- (Post-
0
Gamma)[6] Gamma)[6] Gamma)[6]

Experimental Protocols for Determining Thermal
Properties

The temperature ranges and physical properties of C-Flex® tubing are determined through
rigorous, standardized experimental protocols. These tests are designed to ensure reliability
and comparability of data.

Low-Temperature Performance: Brittleness Temperature
(ASTM D746)

To ascertain the lower operational limit of C-Flex® tubing, the ASTM D746 standard test
method is employed. This protocol determines the temperature at which 50% of test specimens
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exhibit brittle failure upon impact.[6]
Methodology:

e Specimen Preparation: Standardized test specimens are prepared from the C-Flex®
material.

o Conditioning: The specimens are conditioned at a specified temperature in a cooling bath.
e Impact: A striker impacts the specimens at a controlled velocity.
o Observation: The specimens are examined for fractures or cracks.

e |teration: The test is repeated at progressively lower temperatures until the 50% failure rate
is determined.

This test is crucial for applications involving the transport or storage of materials at sub-zero
temperatures.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


http://www.sani-techwest.com/Literature/C-FlexTubing.pdf
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare Standardized
Specimens

Testing C;cle

Condition Specimens
in Cooling Bath

l

Impact Specimens
(Controlled Velocity)

l

Examine for
Fractures/Cracks

50% Failure Rate?

Yes No

Results

Y

Record Brittleness

Lower Temperature

Temperature and Repeat

Click to download full resolution via product page

ASTM D746 Brittleness Test Workflow
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High-Temperature Performance: Heat Deflection
Temperature (ASTM D648 / ISO 75)

The upper-temperature limit is often characterized by the Heat Deflection Temperature (HDT),
determined by ASTM D648 or ISO 75.[7][8] This test measures the temperature at which a
material deforms under a specified load.[7] While not a direct measure of continuous service
temperature, it provides a critical data point for understanding the material's short-term heat
resistance.

Methodology:

Specimen Preparation: A standard test bar of the C-Flex® material is prepared.

e Loading: The specimen is placed in a three-point bend apparatus and a specific load (e.g.,
0.45 MPa or 1.80 MPa) is applied.[8]

e Heating: The apparatus is submerged in an oil bath, and the temperature is increased at a
constant rate (typically 2°C/minute).[8]

o Deflection Measurement: The deflection of the test bar is continuously monitored.

o Endpoint: The temperature at which the bar deflects a specified distance is recorded as the
Heat Deflection Temperature.
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Heat Deflection Temperature Test Workflow

Other Relevant Physical Property Tests
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o Durometer Hardness (ASTM D2240): Measures the indentation hardness of the material,
providing an indication of its flexibility and surface resistance.[1][6]

e Tensile Strength and Elongation (ASTM D412): Determines the force required to break the
tubing and how much it can stretch before breaking, which is important for applications
involving pressure and movement.[1][6]

o Compression Set (ASTM D395): Evaluates the ability of the material to return to its original
thickness after being subjected to a compressive force for a specified time and temperature.
This is particularly relevant for tubing used in peristaltic pumps.[9]

Conclusion

The selection of the appropriate C-Flex® formulation is a critical decision in the design and
operation of biopharmaceutical processes. A thorough understanding of the material's
temperature limitations, as determined by standardized testing protocols, is paramount. The
data and methodologies presented in this guide provide a comprehensive overview to aid
researchers, scientists, and drug development professionals in making informed decisions to
ensure the robustness and reliability of their fluid handling systems. For specific applications, it
is always recommended to consult the manufacturer's detailed validation guides and to conduct
in-house testing that mimics the actual process conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Flex® Tubing's Temperature Range]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167309#temperature-range-of-c-flex-tubing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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